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Compound of Interest

Compound Name: 1-Cyclopropyl-ethanone oxime

Cat. No.: B1310792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-cyclopropyl-
ethanone oxime from cyclopropyl methyl ketone. This document details the chemical

properties of the involved reagents, a robust experimental protocol, and expected

characterization data for the final product.

Introduction
1-Cyclopropyl-ethanone oxime is a valuable chemical intermediate in the synthesis of

various nitrogen-containing compounds. Its synthesis from the readily available cyclopropyl

methyl ketone is a straightforward oximation reaction. This process involves the reaction of the

ketone with hydroxylamine, typically in the form of its hydrochloride salt, in the presence of a

base. The reaction proceeds via nucleophilic addition of hydroxylamine to the carbonyl carbon,

followed by dehydration to yield the oxime.

Physicochemical Properties
A summary of the key physicochemical properties of the starting material and the product is

provided in Table 1. This data is essential for reaction setup, monitoring, and product

purification.

Table 1: Physicochemical Data of Reactant and Product
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Property
Cyclopropyl Methyl Ketone
(Starting Material)

1-Cyclopropyl-ethanone
Oxime (Product)

CAS Number 765-43-5[1] 51761-72-9[2][3]

Molecular Formula C₅H₈O[1] C₅H₉NO[2][3]

Molecular Weight 84.12 g/mol [1] 99.13 g/mol [2]

Boiling Point Not specified 90-92 °C at 20 Torr[4]

Melting Point Not specified 38-40 °C[4]

Density Not specified 1.2 ± 0.1 g/cm³[4]

Synthesis of 1-Cyclopropyl-ethanone Oxime
The synthesis of 1-cyclopropyl-ethanone oxime is typically achieved by the reaction of

cyclopropyl methyl ketone with hydroxylamine hydrochloride in the presence of a base. The

base is required to neutralize the HCl released from the hydroxylamine salt, thereby liberating

the free hydroxylamine nucleophile. Common bases for this transformation include pyridine or

an inorganic base such as potassium carbonate. The reaction is often carried out in a protic

solvent like ethanol or methanol.[5]

Reaction Scheme
The overall chemical transformation is depicted in the following reaction scheme:
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Reactants

Reagents

Products
Cyclopropyl Methyl Ketone

1-Cyclopropyl-ethanone Oxime

Hydroxylamine Hydrochloride

Base (e.g., Pyridine)

Base Hydrochloride + Water

Solvent (e.g., Ethanol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Dissolve Cyclopropyl Methyl Ketone
in Ethanol

Add Hydroxylamine HCl
and Pyridine

Heat and Stir at 60°C

Aqueous Work-up

Extract with Ethyl Acetate

Wash Organic Layer

Dry over MgSO4

Concentrate in vacuo

Purify Product

Characterize Product

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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